6-O-Methyl-2-deprenylrheediaxanthone B

• Molecular Formula: C19H18O6
• Molecular Weight: 342.3 g/mol
• IUPAC Name: 5,10-dihydroxy-9-methoxy-1,1,2-trimethyl-2H-furo[2,3-c]xanthen-6-one
• InChI: InChI=1S/C19H18O6/c1-8-19(2,3)14-12(24-8)7-10(20)13-15(21)9-5-6-11(23-4)16(22)17(9)25-18(13)14/h5-8,20,22H,1-4H3
• InChI Key: DNYSLSNXLMFTTC-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C2=C(O1)C=C(C3=C2OC4=C(C3=O)C=CC(=C4O)OC)O)(C)C
• synonyms: 6-O-methyl-2-deprenylrheediaxanthone B

Description

6-O-methyl-2-deprenylrheediaxanthone B is an organic heterotetracyclic compound that is 1,2-dihydro-6H-furo[2,3-c]xanthene substituted by hydroxy groups at positions 5 and 10, a methoxy group at position 9 and methyl groups at positions 1, 1 and 2 and an oxo group at position 6. Isolated from the stem barks of Garcinia vieillardii, it exhibits antioxidant activity. It has a role as a metabolite and an antioxidant. It is an organic heterotetracyclic compound, a member of phenols, an aromatic ether and a cyclic ether.

Scientific Research Applications

Antioxidant Properties

6-O-Methyl-2-deprenylrheediaxanthone B, isolated from the stem bark of Garcinia vieillardii, has been studied for its antioxidant properties. The compound was evaluated using the DPPH free radical scavenging activity study, indicating its potential as an antioxidant agent (Hay et al., 2004).

Cytotoxic Activity in Cancer Cells

Research on methylated xanthones from the rootlets of Metaxya rostrata, including 6-O-Methyl-2-deprenylrheediaxanthone B, revealed cytotoxic activity in colorectal cancer (CRC) cells. These findings suggest the compound's potential in cancer treatment, particularly in relation to colorectal cancer (Mittermair et al., 2020).

Isolation and Structural Elucidation

The compound has been isolated and structurally elucidated from various natural sources, such as the branches of Calophyllum inophyllum. Understanding its structure is crucial for exploring its potential in various scientific applications (Wei et al., 2011).

Relationship with Other Xanthones

6-O-Methyl-2-deprenylrheediaxanthone B has been studied in relation to other xanthones, enhancing the understanding of its chemical properties and potential biological activities (Rath et al., 1996).

Potential in Phytochemistry

The compound's presence in various plants and its isolation techniques contribute significantly to the field of phytochemistry, providing insights into natural product chemistry and potential applications in herbal medicine and drug discovery (Lee et al., 2005).